1-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepane dihydrochloride

• IUPAC Name: 3-(1,4-diazepan-1-ylmethyl)-5-ethyl-1,2,4-oxadiazole;dihydrochloride
• InChI: InChI=1S/C10H18N4O.2ClH/c1-2-10-12-9(13-15-10)8-14-6-3-4-11-5-7-14;;/h11H,2-8H2,1H3;2*1H
• InChI Key: HPSHJRAYEXCIEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)CN2CCCNCC2.Cl.Cl
• Molecular Formula: C10H20Cl2N4O
• Molecular Weight: 283.20 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing an oxygen atom and two nitrogen atoms. They are part of many currently marketed drugs and have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles involves several steps, including the formation of an amidoxime intermediate. The presence of certain reagents, such as ZnCl2, can inhibit the cyclization reaction, presumably by complexation with the amidoxime.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. This structure allows for hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

Chemical Reactions Analysis

In the IR spectra of synthesized compounds, an absorption band at 2934.96–2920.80 cm −1 was assigned to an alkyl stretch (–CH 2 –), and the 1444–1580 cm −1 absorption was assigned to aromatic C=C stretching.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary depending on the specific compound. For example, one synthesized compound was described as a yellow powder.

Safety And Hazards

The safety and hazards of a specific 1,2,4-oxadiazole compound would depend on its exact structure and properties. It’s important to refer to the material safety data sheet (MSDS) for specific compounds.

Future Directions

The field of 1,2,4-oxadiazole research is active, with ongoing efforts to synthesize new compounds with potential anti-infective activity. These compounds are being explored for their potential in drug discovery due to their versatility.